1-Butanethiol
1-Butanethiol
1-Butanethiol is a volatile sulfur-containing odorous compound that is reported to occur in skunk oil.
1-Butanethiol, also known as N-butyl mercaptan or 1-butylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Butanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-butanethiol is primarily located in the cytoplasm. 1-Butanethiol is a coffee, egg, and garlic tasting compound that can be found in milk and milk products and potato. This makes 1-butanethiol a potential biomarker for the consumption of these food products.
Butyl mercaptan appears as a clear, colorless liquid with a strong skunk-like odor. Flash point in range -18 to 43°F. Less dense than water and slightly soluble in water. Vapors heavier than air.
1-Butanethiol, also known as N-butyl mercaptan or 1-butylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Butanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-butanethiol is primarily located in the cytoplasm. 1-Butanethiol is a coffee, egg, and garlic tasting compound that can be found in milk and milk products and potato. This makes 1-butanethiol a potential biomarker for the consumption of these food products.
Butyl mercaptan appears as a clear, colorless liquid with a strong skunk-like odor. Flash point in range -18 to 43°F. Less dense than water and slightly soluble in water. Vapors heavier than air.
Brand Name:
Vulcanchem
CAS No.:
109-79-5
VCID:
VC21014373
InChI:
InChI=1S/C4H10S/c1-2-3-4-5/h5H,2-4H2,1H3
SMILES:
CCCCS
Molecular Formula:
C4H10S
CH3(CH2)3SH
C4H10S
CH3(CH2)3SH
C4H10S
Molecular Weight:
90.19 g/mol
1-Butanethiol
CAS No.: 109-79-5
Cat. No.: VC21014373
Molecular Formula: C4H10S
CH3(CH2)3SH
C4H10S
Molecular Weight: 90.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-Butanethiol is a volatile sulfur-containing odorous compound that is reported to occur in skunk oil. 1-Butanethiol, also known as N-butyl mercaptan or 1-butylthiol, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Butanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1-butanethiol is primarily located in the cytoplasm. 1-Butanethiol is a coffee, egg, and garlic tasting compound that can be found in milk and milk products and potato. This makes 1-butanethiol a potential biomarker for the consumption of these food products. Butyl mercaptan appears as a clear, colorless liquid with a strong skunk-like odor. Flash point in range -18 to 43°F. Less dense than water and slightly soluble in water. Vapors heavier than air. |
|---|---|
| CAS No. | 109-79-5 |
| Molecular Formula | C4H10S CH3(CH2)3SH C4H10S |
| Molecular Weight | 90.19 g/mol |
| IUPAC Name | butane-1-thiol |
| Standard InChI | InChI=1S/C4H10S/c1-2-3-4-5/h5H,2-4H2,1H3 |
| Standard InChI Key | WQAQPCDUOCURKW-UHFFFAOYSA-N |
| SMILES | CCCCS |
| Canonical SMILES | CCCCS |
| Boiling Point | 229.3 °F at 760 mm Hg (USCG, 1999) 98.5 °C 97.2 - 101.7 °C 98 °C 209°F |
| Colorform | Colorless liquid Mobile liquid |
| Flash Point | 55 °F (USCG, 1999) 35 °F (2 °C) (Closed cup) 2 °C c.c. 55°F 35°F |
| Melting Point | -176.2 °F (USCG, 1999) -115.7 °C Fp -119 ° -115.9 °C -119°C -116 °C 176.2°F -176°F |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator